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Compound of Interest

Compound Name: 1-(Aminomethyl)cyclopropanol

Cat. No.: B1280185

Introduction: The Significance of a Strained Scaffold
in Modern Drug Discovery

1-(Aminomethyl)cyclopropanol is a unique bifunctional molecule that has garnered
significant interest as a versatile building block in medicinal chemistry and organic synthesis.[1]
[2] Its structure, featuring a strained cyclopropane ring appended with both a primary amine
and a hydroxyl group, provides a rigid scaffold that is increasingly sought after in the design of
novel therapeutics. This compound serves as a critical starting material for synthesizing
complex molecules, including inhibitors of 5-lipoxygenase activating protein (FLAP) for treating
inflammatory diseases, and has shown potential in the development of anti-cancer agents.[1][3]
The inherent ring strain of the cyclopropyl group can influence binding affinity and metabolic
stability, while the aminomethyl and hydroxyl moieties offer convenient handles for diverse
chemical modifications.[1]

Given its utility and specific chemical nature, a thorough understanding of its properties and
appropriate handling procedures is paramount for ensuring experimental success and, most
importantly, laboratory safety. These application notes provide a comprehensive guide for
researchers, scientists, and drug development professionals on the safe and effective handling
and storage of 1-(Aminomethyl)cyclopropanol.

Physicochemical and Safety Data Summary
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A clear understanding of the compound's properties is the foundation of safe laboratory

practice. The following table summarizes key data for 1-(Aminomethyl)cyclopropanol.

Property Value Source(s)

CAS Number 74592-33-9 [2][4][5][6]

Molecular Formula CsHoaNO [2][4][5]

Molecular Weight 87.12 g/mol [2][41[5]

Appearance \.(ell'ow solid, semi-solid, or BIA7]
liquid

Boiling Point 153.7°C at 760 mmHg [2][3]

Density 1.186 g/cm3 [2][3]

Flash Point 46.7°C [2]

Storage Temperature

2-8°C, under inert gas

(Nitrogen or Argon)

[2]7]

Purity Typically 295% 41071
. Highly soluble in water (804
Solubility [8]
g/L at 25°C)
GHS Hazard Information:

Pictogram Signal Word Hazard Statements
H302: Harmful if swallowed.[7]
[8] H315: Causes skin
irritation.[7] H319: Causes

ialt text Warning serious eye irritation.[7] H332:

Harmful if inhaled.[7] H335:
May cause respiratory

irritation.[7]
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PART 1: Core Handling and Storage Procedures

The dual functionality of 1-(Aminomethyl)cyclopropanol—a primary amine and a
cyclopropanol—dictates the necessary precautions for its handling and storage. The primary
amine is basic and hygroscopic, while the cyclopropanol moiety is sensitive to ring-opening

reactions under certain conditions.[9][10]

Personal Protective Equipment (PPE) Workflow

Causality: The compound is classified as an irritant and harmful if swallowed or inhaled.[7][8]
Therefore, establishing a barrier between the researcher and the chemical is the first line of

defense.
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Diagram 1: PPE Selection Workflow
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Caption: Diagram 1: PPE Selection Workflow.
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Storage Protocol: Maintaining Chemical Integrity

Causality: Amines are hygroscopic and can absorb moisture and carbon dioxide from the air.[9]
The cyclopropanol ring, while relatively stable, can be sensitive. Therefore, storage conditions
are designed to mitigate degradation.

Recommended Storage:

o Temperature: Store refrigerated at 2—8°C.[2][7] Some suppliers may ship the product at room
temperature, but long-term storage should be under refrigeration to minimize volatility and
potential degradation.[5]

o Atmosphere: Store under an inert atmosphere (Nitrogen or Argon).[2][7] This is crucial to
prevent reaction with atmospheric CO:z (forming carbamates) and moisture.

o Container: Keep the container tightly sealed.[9][11] Containers should be made of
compatible materials like high-density polyethylene (HDPE) or amber glass.[9]

o Light: Keep in a dark place to protect from light, which can catalyze degradation pathways.[5]

Protocol for Weighing and Solution Preparation

Causality: Due to its potential to be a solid or semi-solid and its hazardous nature, weighing
and dissolution must be performed in a controlled manner to prevent contamination and
exposure.[4][7]

Step-by-Step Protocol:

o Preparation: Before starting, ensure a chemical fume hood is certified and operational.[12]
Prepare a clean, dry weighing vessel (e.g., glass vial or beaker) and the desired solvent.

o Equilibration: Remove the container of 1-(Aminomethyl)cyclopropanol from the 2—-8°C
storage. Allow it to warm to room temperature in a desiccator before opening. This prevents
condensation of atmospheric moisture onto the cold compound.

e Weighing: Perform all weighing operations inside the chemical fume hood.[13]

o Tare the weighing vessel on an analytical balance.
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o Quickly transfer the desired amount of the compound to the vessel.

o Minimize the time the stock container is open. If stored under inert gas, consider using a
gentle positive pressure of nitrogen or argon while dispensing.

o Re-sealing: Tightly cap the stock container. If the container has a septum, consider flushing
the headspace with inert gas using a needle connected to a gas line before re-sealing.[14]

 Dissolution:
o Add the desired solvent to the weighing vessel containing the aliquot.
o Gently swirl or stir to dissolve. Sonication can be used to aid dissolution if necessary.

o Storage of Solution: If preparing a stock solution for later use, store it in a tightly sealed vial,
protect it from light, and store it at the appropriate temperature (typically 2-8°C or -20°C,
depending on solvent and stability studies).

PART 2: Safe Handling and Emergency Procedures
Spill Management Workflow

Causality: A prepared response to an accidental release is critical to mitigate exposure and
environmental contamination. The procedure depends on the scale and nature of the spill.
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Diagram 2: Spill Response Workflow
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Caption: Diagram 2: Spill Response Workflow.
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First Aid Procedures

Causality: Immediate and correct first aid can significantly reduce the severity of an injury from

chemical exposure.[15]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[15]

Skin Contact: Immediately remove all contaminated clothing.[16] Wash the affected area with
soap and plenty of water for at least 15 minutes.[15] Seek medical attention if irritation
persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[15] Remove contact lenses if present and easy to do.
[16] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[17] Rinse mouth with water.[8][15] Never give anything
by mouth to an unconscious person. Call a physician or poison control center immediately.
[15]

PART 3: Chemical Compatibility and Disposal
Incompatible Materials

Causality: Understanding chemical incompatibilities is crucial for preventing dangerous

reactions during storage and experimentation.

Based on the functional groups present, 1-(Aminomethyl)cyclopropanol should be

considered incompatible with:

Strong Oxidizing Agents: The amine and alcohol functional groups can be readily oxidized,
potentially leading to a vigorous or exothermic reaction.

Strong Acids: As a base, the amine will react exothermically with strong acids in a
neutralization reaction.

Acid Chlorides and Anhydrides: These will react readily with both the amine (to form amides)
and the alcohol (to form esters) in potentially vigorous reactions.
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» Phosgene and related compounds: Can lead to the formation of toxic byproducts.[18]

Always consult the Safety Data Sheet (SDS) and perform a risk assessment before mixing with
other chemicals.[11]

Waste Disposal

All waste containing 1-(Aminomethyl)cyclopropanol, including empty containers,
contaminated absorbents, and reaction residues, must be treated as hazardous chemical
waste.

o Collect waste in a clearly labeled, sealed, and appropriate container.
e Do not mix with incompatible waste streams.

» Follow all local, state, and federal regulations for hazardous waste disposal. Consult your
institution's Environmental Health and Safety (EHS) department for specific guidelines.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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